2-benzylsulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 2-benzylsulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H19N3O2S/c1-29-18-11-7-10-17(14-18)27-23(28)22-21(19-12-5-6-13-20(19)25-22)26-24(27)30-15-16-8-3-2-4-9-16/h2-14,25H,15H2,1H3
• InChI Key: BMLVZUFTFATVAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC5=CC=CC=C5
• Molecular Formula: C24H19N3O2S
• Molecular Weight: 413.5 g/mol

Description

“2-benzylsulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one” is a chemical compound with the linear formula C24H22N2O2S2. It has a molecular weight of 434.583.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a methodology was developed for the synthesis of phenylspiro [imidazole-4,3’-thiochroman]ones by treatment of [2- (benzylsulfanyl)-benzylidene]imidazolones with titanium tetrachloride. The reaction proceeded according to [1,5]-hydride shift mechanism followed by thiochromane ring closure.

Scientific Research Applications

Medicinal Chemistry Applications

Leukotriene Synthesis Inhibition

A closely related compound, a potent and selective 5-lipoxygenase-activating protein leukotriene synthesis inhibitor, was described for its superior in vitro and in vivo inhibition of leukotriene synthesis. This compound exhibited excellent pharmacokinetics and safety in rats and dogs, highlighting its potential in clinical development for treating asthma and other conditions related to leukotriene synthesis (Hutchinson et al., 2009).

Antitumor Activity

Research on pyrimido[4,5-b]indol derivatives, similar in structure to the compound , has demonstrated significant antitumor activities. These compounds were tested in vitro (leukemic and solid tumor cells) and in vivo on various experimental tumor models, showcasing their potential as a new class of antineoplastic agents (Nguyen et al., 1990).

Material Science Applications

Fluorescent Compound Synthesis

Novel fluorescent compounds, including benzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides, have been synthesized and analyzed for their solid-state fluorescence properties. These studies contribute to the development of new materials with potential applications in optical devices and sensors (Yokota et al., 2012).